Cas no 2108806-12-6 (CpdD hydrochloride)

• Product Name: CpdD hydrochloride
• CAS No: 2108806-12-6
• MF: C₂₅H₃₄BrClN₄O₃S
• MW: 585.984463214874
• CID: 5164242
• Update Time: 2025-06-20

CpdD hydrochloride Chemical and Physical Properties

Names and Identifiers

• CpdD hydrochloride
• GhrR antagonist CpdD
• E99021
• (R)-N-(1-(3-(4-bromobenzyl)-1,2,4-oxadiazol-5-yl)-3-phenylpropyl)-3-(diethylamino)propane-1-sulfonamide hydrochloride

• Inchi： 1S/C25H33BrN4O3S.ClH/c1-3-30(4-2)17-8-18-34(31,32)29-23(16-13-20-9-6-5-7-10-20)25-27-24(28-33-25)19-21-11-14-22(26)15-12-21;/h5-7,9-12,14-15,23,29H,3-4,8,13,16-19H2,1-2H3;1H/t23-;/m1./s1
• InChI Key： WILYCIHDBDOFAQ-GNAFDRTKSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=NOC([C@@H](CCC2C=CC=CC=2)NS(CCCN(CC)CC)(=O)=O)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 660
• Topological Polar Surface Area: 96.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on CpdD hydrochloride

Introduction to CpdD hydrochloride (CAS No. 2108806-12-6)

CpdD hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2108806-12-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in modulating biological pathways relevant to diseases such as cancer and inflammatory disorders. The hydrochloride salt form of CpdD enhances its solubility and bioavailability, making it a promising candidate for further investigation in both preclinical and clinical settings.

The molecular structure of CpdD hydrochloride incorporates specific functional groups that contribute to its interaction with biological targets. Recent studies have highlighted its ability to inhibit certain kinases and transcription factors, which are pivotal in regulating cell proliferation and differentiation. By targeting these pathways, CpdD hydrochloride has shown promise in preclinical models as a potential therapeutic agent for conditions characterized by uncontrolled cell growth and inflammation.

In the realm of oncology, CpdD hydrochloride has been studied for its ability to modulate the activity of proteins involved in tumor progression. Research indicates that it may interfere with signaling cascades such as the MAPK and PI3K/Akt pathways, which are frequently dysregulated in various cancers. Preliminary experiments have demonstrated that CpdD hydrochloride can induce apoptosis in cancer cell lines while sparing healthy cells, suggesting a high therapeutic index. This selective toxicity is attributed to the compound's ability to preferentially target malignant cells that exhibit heightened metabolic activity and altered signaling networks.

Beyond oncology, CpdD hydrochloride has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and cardiovascular conditions. Studies have shown that CpdD hydrochloride can suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 by inhibiting key inflammatory mediators. This mechanism of action positions CpdD hydrochloride as a candidate for treating inflammatory diseases where excessive immune responses contribute to pathology.

The synthesis and purification of CpdD hydrochloride have been optimized to ensure high purity and yield, critical factors for pharmaceutical applications. Advanced synthetic methodologies have been employed to introduce specific modifications that enhance the compound's pharmacokinetic profile. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are utilized to confirm the structural integrity and chemical purity of the final product.

Preclinical studies involving CpdD hydrochloride have provided valuable insights into its safety profile and efficacy. Animal models have demonstrated that the compound can be administered orally or intravenously with minimal side effects at therapeutic doses. Notably, no significant organ toxicity or developmental abnormalities were observed in these studies, indicating a favorable safety profile. These findings support further progression towards clinical trials where human subjects can be evaluated for efficacy and tolerability.

The development of CpdD hydrochloride aligns with current trends in drug discovery aimed at identifying small molecules that selectively target disease-specific pathways. The compound's ability to modulate key biological processes with high specificity makes it an attractive candidate for personalized medicine approaches. Future research may explore combination therapies involving CpdD hydrochloride with other drugs or biomodulators to enhance therapeutic outcomes.

In conclusion, CpdD hydrochloride (CAS No. 2108806-12-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical properties and biological activities position it as a valuable tool for investigating novel therapeutic strategies in oncology and inflammatory diseases. As research progresses, further elucidation of its mechanisms of action and clinical efficacy will solidify its role in future medical treatments.